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Compound of Interest

Compound Name: 4-(Trifluoromethoxy)aniline

Cat. No.: B150132

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Trifluoromethoxy)aniline, with the CAS number 461-82-5, is an organofluorine compound
of significant interest in the chemical and pharmaceutical industries.[1][2] Its structure, featuring
a trifluoromethoxy group (-OCF3) attached to an aniline ring, imparts unique properties such as
increased lipophilicity and metabolic stability compared to its non-fluorinated analogs.[1] These
characteristics make it a valuable building block and intermediate in the synthesis of a wide
range of complex molecules, including active pharmaceutical ingredients (APIS),
agrochemicals, dyes, and advanced materials.[1][2][3][4][5][6] This guide provides an in-depth
overview of its properties, synthesis, and applications.

Core Physicochemical and Spectroscopic
Properties

The fundamental properties of 4-(Trifluoromethoxy)aniline are summarized below. This data
is crucial for its handling, characterization, and use in synthetic chemistry.

Table 1: General and Physicochemical Properties
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Property Value Reference
CAS Number 461-82-5 [3B1[71[8]
Molecular Formula C7HeFsNO 31718191
Molecular Weight 177.12 g/mol [11[7]
Appearance Colorless to pale yellow liquid [11[3]
Boiling Point 73-75 °C at 10 mmHg[7][10]
83 °C at 20.3 mmHg]3]
Density 1.32 g/mL at 20 °C[7][10]
Refractive Index n20/D 1.463 [7][10]
Flash Point 81 °C (177.8 °F) - closed cup [1107111]
Sparingly soluble in water;
soluble in organic solvents like
Solubility ethanol, ether, acetone,
chloroform, and ethyl acetate.
[7][12][13]
pKa 3.75 £ 0.10 (Predicted) [71[13]
Spectrum Type Details Reference
Spectrum available and
1H NMR [14][15][16]
conforms to the structure.
13C NMR Spectrum available. [17]
Mass Spectrometry Spectrum available. [17]
Infrared (IR) Spectrum available. [17]

Synthesis and Experimental Protocols
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The synthesis of 4-(Trifluoromethoxy)aniline is a critical process for its application in various
fields. Several synthetic routes have been developed, with a common method involving the
reduction of 4-trifluoromethoxynitrobenzene.

Experimental Protocol: Synthesis via Reduction of 4-
Trifluoromethoxynitrobenzene

This protocol is based on a process described for industrial-scale production, which is noted for
being simple, easy to handle, and viable for large-scale manufacturing.

Reaction Scheme:

4-Trifluoromethoxynitrobenzene - 4-(Trifluoromethoxy)aniline
Reagents and Equipment:

e 4-Trifluoromethoxynitrobenzene

 Iron powder

o Concentrated Hydrochloric Acid (HCI)

e Methanol

» Reaction vessel with mechanical stirring and temperature control
o Standard laboratory glassware for workup and extraction

Procedure:

To a reaction vessel, add 4-trifluoromethoxynitrobenzene (1 part by weight), iron powder (0.9
parts by weight), and methanol (3.9 parts by volume).

While stirring, add concentrated HCI (0.2 parts by volume) to the mixture.

Heat the reaction mixture to a temperature between 60°C and 65°C.

Maintain the reaction at this temperature and monitor its completion.
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» Upon completion, the crude product can be isolated and purified.

This is a generalized protocol based on the literature. Specific quantities and reaction times
may need to be optimized.

Applications in Research and Drug Development

4-(Trifluoromethoxy)aniline is a key intermediate in the synthesis of various high-value
compounds.[2]

e Pharmaceuticals: It is used in the synthesis of anticancer and antitumor agents.[7][13] A
notable application is as an intermediate in the production of Riluzole, a neuroprotective
agent that modulates glutamatergic transmission.[7][13] The trifluoromethoxy group is often
incorporated to improve a drug's pharmacokinetic profile, including metabolic stability and
bioavailability.[1][3][5]

e Agrochemicals: This compound serves as an important intermediate for synthesizing
fluorine-containing pesticides.[2] The presence of the trifluoromethoxy group can enhance
the efficacy and persistence of agrochemicals.[1]

o Materials Science: It is used in the synthesis of side-group liquid-crystalline
polymethacrylates with fluorine-containing mesogens and in the creation of novel Schiff
bases.[7]

Visualizing Workflows and Relationships
Synthesis Workflow

The following diagram illustrates a typical workflow for the synthesis and purification of 4-
(Trifluoromethoxy)aniline.
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Charge Reactor:
4-Trifluoromethoxynitrobenzene,
Iron, Methanol, HCI
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Monitor Reaction
(e.g., GC/TLC)

Reaction Complete

Reaction Workup
(e.g., Quenching, pH adjustment)

Product Extraction
with Organic Solvent

Purification
(e.g., Distillation)

Final Product:
4-(Trifluoromethoxy)aniline

End

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 4-(Trifluoromethoxy)aniline.
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Role as a Synthetic Building Block

This diagram illustrates the role of 4-(Trifluoromethoxy)aniline as a versatile building block in
the chemical industry.
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Caption: The role of 4-(Trifluoromethoxy)aniline as a key synthetic intermediate.

Safety and Handling
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4-(Trifluoromethoxy)aniline is a hazardous chemical and requires careful handling.[18]

Table 3: Hazard Identification and Safety Precautions
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Category Information Reference

Hazard Statements H301: Toxic if swallowed.[18]

H310: Fatal in contact with
skin.[18]

H315: Causes skin irritation.
[18]

H318: Causes serious eye

damage.[18]

H373: May cause damage to
organs through prolonged or

repeated exposure.[18][19]

) P262: Do not get in eyes, on
Precautionary Statements ] ]
skin, or on clothing.[19]

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.[18]
[19]

P301 + P310: IF
SWALLOWED: Immediately
call a POISON CENTER or
doctor/physician.[18]

P302 + P352: IF ON SKIN:
Wash with plenty of water.[19]

P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[18]

Storage Store in a cool, dry, well-

ventilated place in a tightly
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closed container.[8][19] Keep
in a dark place under an inert
atmosphere.[7][13]

Wear appropriate protective
eyeglasses or chemical safety
goggles, protective gloves, and
Personal Protective clothing.[8][19] Use a NIOSH
or European Standard EN 149
approved respirator when

necessary.[8][18]

Strong acids, strong bases,
Incompatibilities strong oxidizing agents, and

strong reducing agents.[8]

Conclusion

4-(Trifluoromethoxy)aniline is a versatile and important chemical intermediate with a growing
range of applications, particularly in the life sciences and materials science sectors. Its unique
properties, derived from the trifluoromethoxy group, make it a valuable component in the
design of new and improved products. A thorough understanding of its physicochemical
properties, synthesis, and safe handling procedures is essential for researchers and
professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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